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Compound of Interest

Compound Name: Sampangine

Cat. No.: B1681430 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Sampangine is a naturally occurring azaoxoaporphine alkaloid that has garnered significant

interest within the scientific community for its potent biological activities. This technical guide

provides an in-depth overview of Sampangine, focusing on its chemical properties, mechanism

of action, and detailed experimental protocols for its investigation. The primary mode of action

of Sampangine involves the inhibition of heme biosynthesis through the hyperactivation of

uroporphyrinogen III synthase. This disruption leads to an accumulation of heme precursors

and a subsequent increase in reactive oxygen species (ROS), contributing to its observed

antifungal and potential anticancer properties. This document aims to serve as a

comprehensive resource for researchers engaged in the study and development of Sampang

in therapeutic applications.

Chemical and Physical Properties
Sampangine is a heterocyclic compound with a distinct chemical structure. Its fundamental

properties are summarized in the table below, providing a quick reference for researchers.
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Property Value

CAS Number 116664-93-8[1]

Molecular Formula C₁₅H₈N₂O[1]

Molecular Weight 232.24 g/mol [1]

IUPAC Name 7H-naphtho[1,2,3-ij][2][3]naphthyridin-7-one

Synonyms
1,6-Diaza-benzo[de]anthracen-7-one,

Sampangin

Appearance Solid

Mechanism of Action: Inhibition of Heme
Biosynthesis
The primary mechanism underlying the biological activity of Sampangine is the disruption of

the heme biosynthesis pathway. This intricate process, essential for the production of heme for

hemoproteins like hemoglobin and cytochromes, is a critical target for therapeutic intervention.

Sampangine exerts its effect by specifically targeting and hyperactivating the enzyme

uroporphyrinogen III synthase (UROS). This hyperactivation leads to an abnormal

accumulation of the intermediate substrate, uroporphyrinogen, and its decarboxylated

derivatives. The disruption of the heme synthesis cascade results in heme deficiency. A

secondary consequence of this heme deficiency is the increased production of reactive oxygen

species (ROS), which contributes to cellular stress and apoptosis.

The following diagram illustrates the heme biosynthesis pathway and the specific point of

intervention by Sampangine.
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Caption: The Heme Biosynthesis Pathway and the Point of Action of Sampangine.

Experimental Protocols
In Vitro Antifungal Susceptibility Testing: Broth
Microdilution Method
This protocol outlines a standardized method for determining the minimum inhibitory

concentration (MIC) of Sampangine against a fungal strain, such as Candida albicans, based

on the Clinical and Laboratory Standards Institute (CLSI) guidelines.

Materials:

Sampangine

Dimethyl sulfoxide (DMSO)

RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS

Fungal strain (e.g., Candida albicans ATCC 90028)

Sterile 96-well flat-bottom microtiter plates

Spectrophotometer or microplate reader

Incubator (35°C)

Sterile saline (0.85%)
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0.5 McFarland standard

Procedure:

Preparation of Sampangine Stock Solution:

Dissolve Sampangine in DMSO to a concentration of 10 mg/mL.

Further dilute the stock solution in RPMI-1640 medium to prepare a working solution at

twice the highest desired final concentration.

Preparation of Fungal Inoculum:

Culture the fungal strain on a suitable agar medium (e.g., Sabouraud Dextrose Agar) at

35°C for 24-48 hours.

Harvest the fungal colonies and suspend them in sterile saline.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately

1-5 x 10⁶ CFU/mL).

Dilute the adjusted suspension in RPMI-1640 medium to achieve a final inoculum

concentration of 0.5-2.5 x 10³ CFU/mL.

Microtiter Plate Setup:

Add 100 µL of RPMI-1640 medium to all wells of a 96-well plate except for the first

column.

Add 200 µL of the Sampangine working solution to the first well of each test row.

Perform a two-fold serial dilution by transferring 100 µL from the first well to the second,

and so on, discarding the final 100 µL from the last well.

Include a growth control (medium with inoculum, no drug) and a sterility control (medium

only).

Inoculation and Incubation:
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Add 100 µL of the prepared fungal inoculum to each well (except the sterility control). The

final volume in each well will be 200 µL.

Incubate the plate at 35°C for 24-48 hours.

Determination of MIC:

The MIC is defined as the lowest concentration of Sampangine that causes a significant

inhibition of fungal growth (typically ≥50% or ≥80% reduction in turbidity) compared to the

growth control.

Growth can be assessed visually or by measuring the optical density at 530 nm using a

microplate reader.
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Caption: Workflow for Antifungal Susceptibility Testing of Sampangine.

Measurement of Intracellular Reactive Oxygen Species
(ROS)
This protocol describes the use of the fluorescent probe 2',7'-dichlorodihydrofluorescein

diacetate (DCFH-DA) to measure intracellular ROS levels in cells treated with Sampangine.

Materials:

Adherent cell line (e.g., HeLa)

Sampangine

DCFH-DA

Dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS)

Culture medium (e.g., DMEM)

24-well plates

Fluorescence microscope or microplate reader

Procedure:

Cell Seeding:

Seed the cells in a 24-well plate at a suitable density and allow them to adhere overnight

in a CO₂ incubator at 37°C.

Sampangine Treatment:

Prepare the desired concentrations of Sampangine in the culture medium.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1681430?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681430?utm_src=pdf-body
https://www.benchchem.com/product/b1681430?utm_src=pdf-body
https://www.benchchem.com/product/b1681430?utm_src=pdf-body
https://www.benchchem.com/product/b1681430?utm_src=pdf-body
https://www.benchchem.com/product/b1681430?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove the old medium from the cells and add the Sampangine-containing medium.

Include a vehicle control (medium with DMSO) and a positive control (e.g., H₂O₂).

Incubate the cells for the desired treatment period.

DCFH-DA Staining:

Prepare a 10 mM stock solution of DCFH-DA in DMSO.

Immediately before use, dilute the stock solution in serum-free medium to a final working

concentration of 5-10 µM.

Remove the Sampangine-containing medium and wash the cells once with PBS.

Add the DCFH-DA working solution to each well and incubate for 30-45 minutes at 37°C in

the dark.

Measurement of Fluorescence:

Remove the DCFH-DA solution and wash the cells twice with PBS.

Add 500 µL of PBS to each well.

Measure the fluorescence intensity using a fluorescence microplate reader with an

excitation wavelength of ~485 nm and an emission wavelength of ~530 nm.

Alternatively, visualize and capture images using a fluorescence microscope.

Data Analysis:

Normalize the fluorescence intensity of the treated cells to that of the vehicle control to

determine the fold-change in ROS production.
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Caption: Workflow for Intracellular ROS Detection using DCFH-DA.

Conclusion
Sampangine presents a compelling profile as a bioactive molecule with a well-defined

mechanism of action centered on the disruption of heme biosynthesis. Its ability to induce ROS

production downstream of this primary effect underscores its potential as an antifungal and
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possibly as an anticancer agent. The experimental protocols provided in this guide offer a

standardized framework for researchers to further investigate the therapeutic applications of

Sampangine and to explore its full potential in drug development. As research in this area

continues, a deeper understanding of the nuanced cellular responses to Sampangine will be

crucial for its successful translation into clinical practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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